Cas no 919629-37-1 (N-(furan-2-yl)methyl-3-(4-methyl-1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzamide)

• Product Name: N-(furan-2-yl)methyl-3-(4-methyl-1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzamide
• CAS No: 919629-37-1
• MF: C₁₆H₁₆N₂O₅S
• MW: 348.373642921448
• CID: 6456659
• Update Time: 2025-06-08

N-(furan-2-yl)methyl-3-(4-methyl-1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(furan-2-yl)methyl-3-(4-methyl-1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzamide
• N-(furan-2-ylmethyl)-3-(4-methyl-1,1,3-trioxo-1,2-thiazolidin-2-yl)benzamide
• Benzamide, N-(2-furanylmethyl)-3-(4-methyl-1,1-dioxido-3-oxo-2-isothiazolidinyl)-

• Inchi： 1S/C16H16N2O5S/c1-11-10-24(21,22)18(16(11)20)13-5-2-4-12(8-13)15(19)17-9-14-6-3-7-23-14/h2-8,11H,9-10H2,1H3,(H,17,19)
• InChI Key： OMWYUHUPZLFLED-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CO1)(=O)C1=CC=CC(N2C(=O)C(C)CS2(=O)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on N-(furan-2-yl)methyl-3-(4-methyl-1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzamide

Comprehensive Overview of N-(furan-2-yl)methyl-3-(4-methyl-1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzamide (CAS No. 919629-37-1)

The compound N-(furan-2-yl)methyl-3-(4-methyl-1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzamide (CAS No. 919629-37-1) is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a furan-2-ylmethyl group and a 4-methyl-1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl moiety, makes it a promising candidate for various applications, including drug development and material science. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets.

In recent years, the demand for novel heterocyclic compounds like N-(furan-2-yl)methyl-3-(4-methyl-1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzamide has surged, driven by advancements in medicinal chemistry and drug discovery. This compound's sulfonamide-like structure is reminiscent of several FDA-approved drugs, sparking curiosity about its pharmacokinetic properties and therapeutic potential. Scientists are exploring its role in modulating enzymes or receptors, which could lead to breakthroughs in treating chronic diseases.

The synthesis of CAS No. 919629-37-1 involves multi-step organic reactions, often starting with benzamide derivatives and incorporating thiazolidine rings. Its furan-containing side chain adds complexity, requiring precise catalytic conditions to achieve high yields. This process highlights the importance of green chemistry principles, as researchers aim to reduce waste and improve sustainability in chemical production.

From an industrial perspective, N-(furan-2-yl)methyl-3-(4-methyl-1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzamide is also being investigated for its potential in material science. Its aromatic and heterocyclic components could contribute to the development of advanced polymers or electronic materials, aligning with global trends in renewable energy and smart materials. Companies are patenting derivatives of this compound, indicating its commercial viability.

For researchers and enthusiasts, common queries include: "What are the biological activities of CAS No. 919629-37-1?", "How is N-(furan-2-yl)methyl-3-(4-methyl-1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzamide synthesized?", and "What are the latest applications of this compound in drug discovery?". These questions reflect the growing interest in its multidisciplinary utility.

In conclusion, N-(furan-2-yl)methyl-3-(4-methyl-1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzamide represents a cutting-edge example of modern chemical innovation. Its versatility in pharmaceutical research, material engineering, and sustainable chemistry positions it as a compound worth watching in the coming years. As studies progress, its full potential will undoubtedly unfold, offering new opportunities for science and industry alike.